Cas no 941929-84-6 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylethane-1-sulfonamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylethane-1-sulfonamide
• CAS No: 941929-84-6
• MF: C₁₇H₂₀N₂O₄S₂
• MW: 380.481701850891
• CID: 5500359
• PubChem ID: 7635670
• Update Time: 2025-06-12

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS024679415
• VU0492249-1
• 941929-84-6
• N-(1-(phenylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)ethanesulfonamide
• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-6-yl]ethanesulfonamide
• N-[1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]ethane-1-sulfonamide
• F2770-0307
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylethane-1-sulfonamide

• Inchi： 1S/C17H20N2O4S2/c1-2-24(20,21)18-15-10-11-17-14(13-15)7-6-12-19(17)25(22,23)16-8-4-3-5-9-16/h3-5,8-11,13,18H,2,6-7,12H2,1H3
• InChI Key： LFZCAALMTLODHT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2C=CC(=CC=2CCC1)NS(CC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 380.08644947g/mol
• Monoisotopic Mass: 380.08644947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylethane-1-sulfonamide

Research Briefing on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylethane-1-sulfonamide (CAS: 941929-84-6)

In recent years, the compound N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylethane-1-sulfonamide (CAS: 941929-84-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. The unique structural features of this compound, including the benzenesulfonyl and tetrahydroquinoline moieties, contribute to its biological activity and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylethane-1-sulfonamide. One notable area of research involves its role as an inhibitor of specific enzymes involved in inflammatory pathways. Preliminary data suggest that this compound exhibits high selectivity and potency, making it a potential lead compound for the development of novel anti-inflammatory agents. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been investigated to assess its suitability for clinical development.

Another significant aspect of the research on this compound is its potential application in oncology. Recent in vitro and in vivo studies have demonstrated that N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylethane-1-sulfonamide can induce apoptosis in certain cancer cell lines by targeting key signaling pathways. These findings highlight its potential as a chemotherapeutic agent, although further studies are needed to fully understand its mechanism of action and optimize its efficacy and safety profiles.

The synthesis and structural optimization of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylethane-1-sulfonamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, which is crucial for its potential commercialization. Moreover, structure-activity relationship (SAR) studies have provided insights into the key functional groups responsible for its biological activity, paving the way for the design of more potent and selective analogs.

In conclusion, N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylethane-1-sulfonamide (CAS: 941929-84-6) represents a promising compound with diverse therapeutic applications. Ongoing research efforts are aimed at further elucidating its biological mechanisms, optimizing its pharmacological properties, and exploring its potential in clinical settings. The continued investigation of this compound is expected to contribute significantly to the advancement of chemical biology and pharmaceutical sciences.